Tert-butyl 2-isobutylpiperazine-1-carboxylate

• IUPAC Name: tert-butyl 2-(2-methylpropyl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H26N2O2/c1-10(2)8-11-9-14-6-7-15(11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3
• InChI Key: WXGGVOBNOVOVAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CNCCN1C(=O)OC(C)(C)C
• Molecular Formula: C13H26N2O2
• DSSTOX Substance ID: DTXSID30662690
• Molecular Weight: 242.36 g/mol
• CAS RN: 859518-31-3

Description

Tert-butyl 2-isobutylpiperazine-1-carboxylate, also known as (S)-tert-Butyl 2-isobutylpiperazine-1-carboxylate, is a chemical compound with the CAS Number: 674792-06-4. It has a molecular weight of 242.36. The compound is typically stored in a dark place, under an inert atmosphere, at room temperature.

Molecular Structure Analysis

The InChI code for Tert-butyl 2-isobutylpiperazine-1-carboxylate is 1S/C13H26N2O2/c1-10(2)8-11-9-14-6-7-15(11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m0/s1. This code provides a specific description of the molecule’s structure, including its connectivity, tautomeric states, isotopic enrichment, and stereochemistry.

Physical And Chemical Properties Analysis

Tert-butyl 2-isobutylpiperazine-1-carboxylate is a solid substance. It’s typically stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

X-ray Crystallography and Molecular Packing

• Tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, a derivative of Tert-butyl 2-isobutylpiperazine-1-carboxylate, has been studied using X-ray crystallography. The compound exhibits a unique molecular packing in its crystal structure, influenced by strong hydrogen bonds. This research helps in understanding the molecular arrangements and interactions of similar compounds (Didierjean et al., 2004).

Synthesis of Cyclic Dipeptides

• The compound has been used in the synthesis of cyclic dipeptides. These dipeptides have potential applications in various fields of chemistry and biology, demonstrating the versatility of Tert-butyl 2-isobutylpiperazine-1-carboxylate in synthetic organic chemistry (Haidukevich et al., 2020).

Chemical Transformations and Synthesis

• Tert-butyl 2-isobutylpiperazine-1-carboxylate is a key player in various chemical transformations and synthesis processes. For example, it's involved in Curtius rearrangement, a reaction important in organic synthesis, particularly in the preparation of protected amines and amino acids (Lebel & Leogane, 2005).

Applications in Chiral Auxiliary and Enantioselective Synthesis

• The compound serves as a basis for creating new chiral auxiliaries, which are crucial in enantioselective synthesis. This application is important in the pharmaceutical industry, where the synthesis of enantiomerically pure compounds is necessary (Studer et al., 1995).

Photophysical Properties and Bioimaging Applications

• Research on derivatives of Tert-butyl 2-isobutylpiperazine-1-carboxylate has revealed significant photophysical properties, such as two-photon absorption and excited-state transient absorption. These properties are being explored for applications in bioimaging, particularly in two-photon fluorescence microscopy (Belfield et al., 2012).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).